5-Hydroxy-1,3-dimethylquinoxalin-2(1H)-one
Description
5-Hydroxy-1,3-dimethylquinoxalin-2(1H)-one, also known as DMQX, is a quinoxaline derivative that has been extensively studied for its potential therapeutic applications. DMQX is a potent antagonist of the ionotropic glutamate receptors, specifically the AMPA receptors, which are involved in the regulation of synaptic plasticity and neuronal excitability.
Scientific Research Applications
Antidepressant Discovery
A study explored the design, synthesis, and pharmacological evaluation of novel 3-ethoxyquinoxalin-2-carboxamides as 5-HT3 receptor antagonists, highlighting their potential as antidepressants. The research demonstrated that certain compounds exhibited significant anti-depressant-like activity, suggesting that quinoxaline derivatives could be beneficial in developing new antidepressant drugs (R. Mahesh et al., 2011).
Electronic Effects in Ligands
Investigations on the electronic effects of peripheral groups in 5-(4'-substituted)phenylazo-8-hydroxyquinoline ligands were conducted to design materials with enhanced electron transport properties. The study found that specific complexes showed promising luminescence and electron transfer properties, indicating their suitability for photonic devices (Massimo La Deda et al., 2004).
Hydroxyl Radical Production
Research on the production of hydroxyl radicals by pentachlorophenol metabolites and hydrogen peroxide explored a metal-independent organic Fenton reaction. This study suggests the potential environmental impact and the role of hydroxyl radicals in biodegradation processes (Ben-Zhan Zhu et al., 2000).
Anticorrosion Applications
A study on the anticorrosion potential of some 5-amino-8-hydroxyquinolines derivatives on carbon steel in hydrochloric acid solution demonstrated significant inhibition efficiency. This research highlights the application of hydroxyquinoline derivatives in protecting metal surfaces from corrosion, which is crucial for industrial maintenance and sustainability (M. Faydy et al., 2017).
Properties
IUPAC Name |
5-hydroxy-1,3-dimethylquinoxalin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-6-10(14)12(2)7-4-3-5-8(13)9(7)11-6/h3-5,13H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXULCLXVOCXASM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=C2O)N(C1=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20578438 |
Source
|
| Record name | 5-Hydroxy-1,3-dimethylquinoxalin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20578438 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
184423-25-4 |
Source
|
| Record name | 5-Hydroxy-1,3-dimethylquinoxalin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20578438 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-hydroxy-1,3-dimethyl-1,2-dihydroquinoxalin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
